4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile
Overview
Description
4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile (DCPC) is a synthetic organic compound that has recently been studied for its potential applications in various scientific fields. DCPC has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. It has been used in the synthesis of several drugs, and is also being investigated for its potential use in drug delivery systems.
Scientific Research Applications
Anti-Cancer Potential
The compound has been studied for its potential as an anti-cancer agent . The structure of 4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile allows it to interact with various biological targets that are relevant in cancer therapy. Its ability to form stable complexes with proteins involved in cell cycle regulation makes it a candidate for further research in cancer treatment .
Anti-Leishmanial Activity
Research has indicated that derivatives of 4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile exhibit anti-leishmanial properties . This is particularly significant for the development of new treatments against Leishmaniasis, a disease caused by parasites of the genus Leishmania .
Organotin Compound Synthesis
The compound serves as a precursor in the synthesis of organotin derivatives , which have been explored for their anti-cancer potential. The chlorophenyl group in the compound provides the necessary reactivity for the formation of these organotin structures .
X-ray Crystallography
Due to its well-defined crystalline structure, 4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile is used in X-ray crystallographic studies . These studies help in understanding the molecular geometry and electron distribution, which are crucial for predicting reactivity and interaction with biological molecules .
Spectroscopic Characterization
The compound is also valuable in spectroscopic characterization studies. Its unique chemical structure allows for a variety of spectroscopic techniques to be employed, such as IR, NMR, UV, and MS, providing detailed information about its molecular structure .
Plant Hormone Regulator Research
Originally synthesized in the context of evaluating plant hormone regulators , 4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile has been part of studies aimed at understanding and manipulating plant growth and development processes .
properties
IUPAC Name |
4-(2,4-dichlorophenyl)-1H-pyrrole-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2N2/c12-8-1-2-9(11(13)3-8)10-6-15-5-7(10)4-14/h1-3,5-6,15H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQQWFTUQARACNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=CNC=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90604091 |
Source
|
| Record name | 4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90604091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile | |
CAS RN |
87388-06-5 |
Source
|
| Record name | 4-(2,4-Dichlorophenyl)-1H-pyrrole-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90604091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4H-pyrrolo[2,3-d][1,3]thiazole-5-carboxylate](/img/structure/B1603450.png)
![2-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine](/img/structure/B1603451.png)
